Cas no 1251607-80-3 (5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole)

• Product Name: 5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• CAS No: 1251607-80-3
• MF: C₁₈H₁₂FN₅O₃
• MW: 365.317986488342
• CID: 5776660
• PubChem ID: 49666894
• Update Time: 2025-06-14

5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• CCG-286612
• 5-(benzo[d][1,3]dioxol-5-yl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
• 1251607-80-3
• 5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• 5-(1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• AKOS021876422
• 5-(1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole
• F3406-9275

• Inchi： 1S/C18H12FN5O3/c1-10-16(21-23-24(10)13-5-3-12(19)4-6-13)17-20-18(27-22-17)11-2-7-14-15(8-11)26-9-25-14/h2-8H,9H2,1H3
• InChI Key： ULUAIRZAWMDKLF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C2=NOC(C3C=CC4=C(C=3)OCO4)=N2)N=N1

Computed Properties

• Exact Mass: 365.092
• Monoisotopic Mass: 365.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole

Comprehensive Overview of 5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole (CAS No. 1251607-80-3)

The compound 5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole, with the CAS number 1251607-80-3, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a benzodioxole moiety and a fluorophenyl-triazole group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and sustainable agrochemicals. The 1,2,4-oxadiazole ring, a key component of this molecule, is known for its stability and versatility in drug design. Coupled with the benzodioxole and fluorophenyl groups, this compound exhibits enhanced pharmacokinetic properties, such as improved bioavailability and metabolic resistance. These attributes align with current trends in precision medicine and green chemistry, making it a subject of intense study.

One of the most frequently searched questions related to this compound is its synthetic route and mechanism of action. The synthesis typically involves a multi-step process, including cyclization and coupling reactions, to assemble the 1,2,4-oxadiazole and triazole rings. Researchers have explored its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to known bioactive molecules. Additionally, its fluorine substitution enhances its binding affinity to target proteins, a feature highly valued in modern drug discovery.

The agrochemical industry has also shown interest in CAS 1251607-80-3 due to its potential as a pesticide intermediate. The benzodioxole group, in particular, is associated with insecticidal and herbicidal activities. As sustainability becomes a global priority, compounds like this are being evaluated for their environmental impact and efficacy in integrated pest management (IPM) systems. This aligns with the growing consumer demand for eco-friendly and low-toxicity alternatives in agriculture.

Another hot topic surrounding this compound is its patent status and commercial availability. Given its promising properties, several pharmaceutical and agrochemical companies have filed patents covering its synthesis and applications. Researchers and industry professionals often search for supplier information or collaboration opportunities to further explore its potential. The compound's structure-activity relationship (SAR) is also a key area of investigation, as slight modifications could lead to derivatives with enhanced efficacy or reduced side effects.

In conclusion, 5-(2H-1,3-benzodioxol-5-yl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole (CAS No. 1251607-80-3) represents a fascinating example of modern heterocyclic chemistry. Its multifaceted applications in drug discovery and agrochemical development highlight its importance in addressing contemporary challenges in health and sustainability. As research progresses, this compound is likely to play a pivotal role in the development of next-generation therapeutics and eco-friendly crop protection solutions.